N-(2,6-dimethylphenyl)-4-[2-methyl-4-(methyloxy)phenyl]butanamide

• Molecular Formula: C20H25NO2
• Molecular Weight: 311.4 g/mol
• IUPAC Name: N-(2,6-dimethylphenyl)-4-(4-methoxy-2-methylphenyl)butanamide
• InChI: InChI=1S/C20H25NO2/c1-14-7-5-8-15(2)20(14)21-19(22)10-6-9-17-11-12-18(23-4)13-16(17)3/h5,7-8,11-13H,6,9-10H2,1-4H3,(H,21,22)
• InChI Key: GBDKTDPAYAMXKG-UHFFFAOYSA-N
• SMILES: CC1=C(C(=CC=C1)C)NC(=O)CCCC2=C(C=C(C=C2)OC)C

Description

N-(2,6-dimethylphenyl)-4-[2-methyl-4-(methyloxy)phenyl]butanamide is a chemical compound that has gained significant attention in the scientific community due to its potential applications in various fields. This compound is commonly referred to as DMBA, and it is a synthetic analog of the natural compound, capsaicin. DMBA has been studied for its potential use in scientific research, particularly in the field of neuroscience.

Mechanism of Action

DMBA acts as a potent TRPV1 receptor agonist, which means that it binds to and activates these receptors. TRPV1 receptors are found in various tissues throughout the body, including the central and peripheral nervous systems. Activation of TRPV1 receptors has been shown to play a role in pain perception, inflammation, and other physiological processes.
Biochemical and Physiological Effects:
DMBA has been shown to have a number of biochemical and physiological effects. The compound has been shown to induce calcium influx in cells expressing TRPV1 receptors, which is a hallmark of TRPV1 receptor activation. DMBA has also been shown to induce analgesia in animal models of pain, indicating that it has potential as a pain medication.

Advantages and Limitations for Lab Experiments

One of the main advantages of DMBA is its potency as a TRPV1 receptor agonist. This makes it a valuable tool for studying the function of these receptors in various physiological and pathological conditions. However, one of the limitations of DMBA is its potential toxicity. The compound has been shown to induce cell death at high concentrations, which may limit its use in certain experiments.

Future Directions

There are several future directions for research on DMBA. One area of interest is the development of new pain medications based on the compound's analgesic properties. Another area of interest is the study of TRPV1 receptors in various physiological and pathological conditions. Finally, the potential toxicity of DMBA needs to be further studied to determine its safety for use in scientific research.

Synthesis Methods

The synthesis of DMBA involves the reaction of 2,6-dimethylphenylamine and 2-methyl-4-(methyloxy)benzaldehyde in the presence of a reducing agent. The product is then purified through recrystallization to obtain pure DMBA. The synthesis of DMBA is a relatively simple process, and the compound can be produced in large quantities.

Scientific Research Applications

DMBA has been studied extensively for its potential use in scientific research, particularly in the field of neuroscience. The compound has been shown to be a potent TRPV1 receptor agonist, which makes it a valuable tool for studying the function of these receptors in various physiological and pathological conditions. DMBA has also been shown to have analgesic properties, which makes it a potential candidate for the development of new pain medications.